Cas no 122-32-7 (Glycerine Trioleate)

• Product Name: Glycerine Trioleate
• CAS No: 122-32-7
• MF: C₅₇H₁₀₄O₆
• MW: 885.432079315186
• MDL: MFCD00137563
• CID: 81962
• PubChem ID: 24900417
• Update Time: 2026-01-06

Glycerine Trioleate Chemical and Physical Properties

Names and Identifiers

• triolein
• 1,2,3-TRI[CIS-9-OCTADECENOYL]GLYCEROL
• 18:1TG
• C18:1,[CIS]-9
• DELTA 9 CIS TRIOCTADECENOIN
• GLYCERINE TRIOLEATE
• GLYCEROL TRIOLEATE
• GLYCERYL TRIOLEATE
• OLEIN
• TRIOLEOYLGLYCEROL
• 1,2,3-Propanetriyltri-((E)-9-octadecenoate)
• 1,2,3-propanetriyltrioleate
• 9-octadecenoic
• 9-Octadecenoic acid (Z)-, 1,2,3-propanetriyl ester
• 9-Octadecenoic acid 1,2,3-propanetriyl ester
• 9-octadecenoicacid(z)1,2,3-propanetriyl
• 9-octadecenoicacid(z)1,2,3-propanetriylester
• aldoto
• cis-octadec-9-enoicacidpropane-1,2,3-triylester
• 1,2,3-Trioleoylglycerol, Stock solution
• ASTM® Triolein Solution
• Trioctadecenoin (Olein)
• (9Z)9-Octadecenoic acid 1,2,3-propanetriyl ester
• (9Z)9-Octadecenoic acid 1,2,3-propanetriyl ester (1,2,3-Tri(cis-9-octadecenoyl)glycerol
• 1,2,3-Tri(cis-9-octadecenoyl)glycerol
• 1,2,3-tri(cis-9-octadecenoyloxy)propane
• 1,2,3-Trioleoylglycerol, Stock solution5000µg
• emery2423
• Erdnuoel
• Oleic acid triglyceride
• Oleic triglyceride
• Olein 9 C18:1 cis
• Radia 7363
• raoline
• tri-olei
• Glycerol triolein
• Oleyl triglyceride
• TRIOLEINE
• 18:1(9Z)
• 18:1(9Z))
• TG(18:1(9Z)
• TG(18:1(9Z)/18:1(9Z)/18:1(9Z))
• Trioleoylglyceride
• Glycerin trioleate
• Glyceryl-1,2,3-trioleate
• Aldo TO
• Emery 2423
• Olein, tri-
• Emery oleic acid ester 2230
• Glycerol, tri(cis-9-octadecenoate)
• 1,2,3-Propanetriyl trioleate
• Triglyceride OOO
• Edenor NHTi-G
• Kaolube 190
• sn-Glyceryl trioleate
• Kemester 1000
• 1,2,3-tri-(9Z-octadecenoyl)-glycerol
• Actor LO 1
• DTXSID70859229
• FT-0626755
• 41755-78-6
• 2,3-di(octadec-9-enoyloxy)propyl octadec-9-enoate
• 6915-08-8
• FT-0770571
• AKOS025243697
• Propane-1,2,3-triyl trioctadec-9-enoate
• 9-Octadecenoic acid (9Z)-, 1,1',1''-(1,2,3-propanetriyl) ester
• AKOS024437536
• Glycerol, Trioleyl
• EC 204-534-7
• Triolein, European Pharmacopoeia (EP) Reference Standard
• Glyceryl trioleate, ~65%
• AC7B54B8-0E34-455F-A1E0-442F3ECD69EA
• Triolein (mixture of Triacylglycerins)
• GLYCERYL TRIOLEATE [MART.]
• Trioleate-Glycerin
• (9Z)-1,1',1''-(1,2,3-propanetriyl) ester 9-Octadecenoate
• (Z)-1,2,3-propanetriyl ester 9-Octadecenoate
• TRIOLEIN [USP-RS]
• Glycerine Trioleate (Technical Grade)
• CHEMBL4297656
• TG 54:3
• Triolein, [9,10-3H(N)]-
• reagent grade,60.0%
• 1,2,3-propanetriyl ester
• CS-0018302
• 9-Octadecenoic acid (9Z)-, 1,2,3-propanetriyl ester
• 1,2,3-Propanetriol tri(9-octandecenoate)
• GLYCERYL TRIOLEATE (II)
• propane-1,2,3-triyl tris[(9Z)-octadec-9-enoate]
• tri(cis-9-octadecenoate)
• 9-Octadecenoic acid, 1,2,3-propanetriyl ester
• 2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl (Z)-octadec-9-enoate
• GLYCERYL TRIOLEATE [HSDB]
• CHEBI:53753
• Glycerol trioleate;
• HY-N1981
• triolein C18:1
• GLYCERYL TRIOLEATE [VANDF]
• s3590
• (9Z)-1,2,3-propanetriyl ester 9-Octadecenoic acid
• DB13038
• (9Z)-1,2,3-propanetriyl ester 9-Octadecenoate
• Glyceryl trioleate, >=99%
• 1,3-bis[(9Z)-octadec-9-enoyloxy]propan-2-yl (9Z)-octadec-9-enoate
• O05EC62663
• 9-octadecenoic acid, 1,2,3-propanetriyl ester, (9Z,9'Z,9''Z)-
• propane-1,2,3-triyl (9Z,9'Z,9''Z)tris-octadec-9-enoate
• HSDB 5594
• (Z)-9-Octadecenoic acid, 1,2,3-propanetriyl ester
• Glyceryl trioleate, >=97.0% (TLC)
• Q413929
• TRIOLEIN (USP-RS)
• TRIOLEIN [MI]
• 122-32-7
• 1,2,3-tri-(9Z-octadecenoyl)-sn-glycerol
• J-004788
• GLYCERYL TRIOLEATE [WHO-DD]
• tri-Olein
• SCHEMBL23730
• (Z)-1,2,3-propanetriyl ester 9-Octadecenoic acid
• GLYCERYLTRIOLEATE
• Emerest 2423
• LMGL03010250
• EINECS 204-534-7
• Trioleate Glycerin
• propane-1,2,3-triyl tris((9Z)-octadec-9-enoate)
• DTXSID3026988
• Glyceryl trioleate, analytical reference material
• (9Z)-1,1',1''-(1,2,3-propanetriyl) ester 9-Octadecenoic acid
• G0089
• TRIOLEIN [WHO-DD]
• Triolein, tech grade
• GLYCERYL TRIOLEATE [II]
• 1,2,3-tri-oleoyl-glycerol
• TG(18:1(9Z)/18:1(9Z)/18:1(9Z))[iso]
• NS00002311
• CCRIS 8687
• 9-Octadecenoic-9,10-t2 acid, 1,2,3-propanetriyl ester, (Z,Z,Z)- (9CI)
• GLYCERYL TRIOLEATE (MART.)
• MFCD00137563
• DTXCID006988
• Estol 1433
• UNII-O05EC62663
• Trioleate, Glycerol
• Glyceryl trioleate, technical, >=60% (GC)
• Epitope ID:117714
• Trioleyl Glycerol
• Glycerine Trioleate

• MDL： MFCD00137563
• Inchi： 1S/C57H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,54H,4-24,31-53H2,1-3H3
• InChI Key： PHYFQTYBJUILEZ-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCC=CCCCCCCCC)=O)C(COC(CCCCCCCC=CCCCCCCCC)=O)COC(CCCCCCCC=CCCCCCCCC)=O

Computed Properties

• Exact Mass: 884.78300
• Monoisotopic Mass: 884.783
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 63
• Rotatable Bond Count: 53
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 22.4
• Topological Polar Surface Area: 78.9
• Molecular Weight: 885.4

Experimental Properties

• Color/Form: Oil
• Density: 0.91 g/mL(lit.)
• Melting Point: -4°C(lit.)
• Boiling Point: 235-240 °C/18 mmHg(lit.)
• Flash Point: Fahrenheit: 626 ° f
  Celsius: 330 ° c
  
• Refractive Index: n20/D 1.468-1.470
• Solubility: Insuluble (6.8E-10 g/L) (25 ºC),
• Stability/Shelf Life: Stability Stable, but air and light sensitive. Incompatible with strong oxidizing agents.
• PSA: 78.90000
• LogP: 18.09710
• Odor: Odorless
• Refractive Index: Index of refraction: 1.4676 at 20 °C/D; 1.4561 at 60 °C/D
• Sensitiveness: Sensitive to light and air
• Merck: 9732
• Color/Form: 5000 μg/mL in pyridine
• Solubility: Soluble in ether, chloroform, carbon tetrachloride, etc., slightly soluble in alcohol, insoluble in water.
• Vapor Pressure: VP: 18 mm Hg at 237 °C

Glycerine Trioleate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H302,H312,H332
• Warning Statement： P210,P280
• Hazardous Material transportation number：UN 1282 3/PG 2
• WGK Germany：NWG
• Hazard Category Code： 53
• Safety Instruction： S24/25-S39-S26
• FLUKA BRAND F CODES：10-23
• RTECS：RG1936500
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：−20°C
• Risk Phrases：R11
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical additives

Additional information on Glycerine Trioleate

Introduction to Glycerine Trioleate (CAS No: 122-32-7)

Glycerine Trioleate, chemically known as 1,2,3-triolein, is a significant compound in the field of chemical and pharmaceutical applications. With a CAS number of 122-32-7, this triglyceride derivative has garnered considerable attention due to its unique properties and versatile applications. Glycerine Trioleate is primarily derived from oleic acid, a monounsaturated fatty acid, and glycerol, making it an essential component in various industrial and biological processes.

The molecular structure of Glycerine Trioleate consists of three oleic acid molecules esterified with one glycerol molecule. This configuration imparts excellent emulsifying properties, making it a valuable additive in food, cosmetic, and pharmaceutical formulations. The compound's high viscosity and stability under various conditions further enhance its utility in these sectors.

In recent years, Glycerine Trioleate has been extensively studied for its potential applications in drug delivery systems. Its ability to form stable emulsions has made it an attractive candidate for encapsulating hydrophobic drugs, thereby improving their bioavailability and therapeutic efficacy. Research has shown that Glycerine Trioleate can enhance the solubility of poorly water-soluble compounds, making it particularly useful in the development of novel formulations for oral and topical medications.

Moreover, Glycerine Trioleate has found applications in the field of lipid-based drug delivery systems. These systems are designed to improve the delivery of therapeutic agents by leveraging the natural lipid composition of biological membranes. Studies have demonstrated that Glycerine Trioleate can enhance the permeability of cell membranes, facilitating the uptake of drugs into target cells. This property is particularly relevant in oncology, where efficient drug delivery to cancer cells is crucial for treatment success.

Another area where Glycerine Trioleate has shown promise is in the development of biodegradable polymers for medical implants. Its biocompatibility and stability make it an ideal candidate for use in scaffolds that support tissue regeneration. Research has indicated that Glycerine Trioleate-based polymers can promote cell adhesion and proliferation, thereby accelerating the healing process in damaged tissues.

The cosmetic industry has also recognized the benefits of Glycerine Trioleate. Its emollient and humectant properties make it an excellent ingredient in skincare products. It helps to maintain skin hydration by attracting moisture from the environment, while also providing a smooth and soft texture to the skin. Additionally, Glycerine Trioleate's ability to form stable emulsions ensures that cosmetic formulations remain consistent and effective over time.

In conclusion, Glycerine Trioleate (CAS No: 122-32-7) is a multifunctional compound with a wide range of applications in pharmaceuticals, cosmetics, and industrial processes. Its unique properties as an emulsifier, solubilizer, and biodegradable polymer make it a valuable asset in various fields. As research continues to uncover new uses for this compound, its importance is expected to grow even further.